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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

collimator selection for Strontium-85 (Sr-85) scintigraphy experiments.

Frequently Asked Questions (FAQs)
Q1: What are the key decay properties of Strontium-85 relevant to scintigraphy?

A1: Strontium-85 decays by electron capture and has a physical half-life of approximately

64.85 days.[1][2][3] For scintigraphy, the most critical characteristic is its principal gamma ray

emission at 514 keV, with a high emission probability of 98.4%.[4] This classifies Sr-85 as a

high-energy radionuclide, which is the single most important factor dictating collimator choice.

Q2: Which type of parallel-hole collimator is recommended for Strontium-85 imaging?

A2: A High-Energy General-Purpose (HEGP) collimator is the recommended choice for Sr-85

scintigraphy.[5] HEGP collimators are specifically designed with thick lead septa and greater

hole length to absorb high-energy photons, thereby minimizing septal penetration and

preserving image quality.[6][7]

Q3: Why are Low-Energy High-Resolution (LEHR) or Medium-Energy (MEGP) collimators not

suitable for Sr-85?
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A3: Using a collimator not matched to the high energy of Sr-85 photons will result in severe

image degradation.

LEHR Collimators: These are designed for low-energy isotopes (like Technetium-99m at 140

keV). The 514 keV photons from Sr-85 will easily pass through the thin septa, causing

extreme septal penetration (>75%) and rendering the image non-diagnostic.[8]

MEGP Collimators: While more robust than LEHR collimators, MEGP collimators are

typically designed for energies up to ~300 keV. For radionuclides with energies significantly

above this, such as Iodine-131 (364 keV) and especially Sr-85 (514 keV), septal penetration

remains unacceptably high (>50%).[8][9] This leads to a dramatic loss of image contrast and

spatial resolution.[9]

Q4: What is the fundamental trade-off in collimator design?

A4: The primary trade-off in collimator design is between sensitivity and spatial resolution.

High Sensitivity: Achieved with larger holes and thinner septa, allowing more photons to

reach the detector. This results in shorter acquisition times but poorer spatial resolution.

High Spatial Resolution: Achieved with smaller, longer holes and thicker septa. This provides

a sharper image but reduces the number of detected photons, thus lowering sensitivity and

requiring longer imaging times.

Troubleshooting Guide
Problem 1: My Sr-85 images exhibit high background noise, star-like artifacts, and poor

contrast.

Likely Cause: This is a classic presentation of severe septal penetration. It occurs when

high-energy photons (514 keV from Sr-85) pass through the lead septa of the collimator

instead of being absorbed.

Troubleshooting Steps:

Verify Collimator Type: Confirm that you are using a High-Energy General-Purpose

(HEGP) collimator. The use of a LEHR or MEGP collimator is the most common reason for

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://irjnm.tums.ac.ir/article_26411_e000d8644339c9217c5d17bc46f74716.pdf
https://irjnm.tums.ac.ir/article_26411_e000d8644339c9217c5d17bc46f74716.pdf
https://tech.snmjournals.org/content/35/3/148
https://tech.snmjournals.org/content/35/3/148
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


this issue.[8][9]

Check Collimator Integrity: Inspect the collimator for any physical damage, as this could

compromise its shielding capability.

Energy Window Setting: Ensure your acquisition energy window is centered on the 514

keV photopeak (e.g., a 15-20% window). An incorrectly set window can exacerbate scatter

contribution.

Problem 2: The count rate is extremely low, requiring impractically long acquisition times, even

with an HEGP collimator.

Likely Cause: HEGP collimators inherently have lower sensitivity compared to low- and

medium-energy collimators due to their thicker septa and longer holes designed to stop high-

energy photons.[6]

Troubleshooting Steps:

Administered Activity: Review the administered dose of Sr-85 to ensure it is adequate for

the imaging task and compensates for the lower efficiency of the HEGP collimator.

Source-to-Collimator Distance: Position the collimator as close as safely possible to the

subject. Spatial resolution and sensitivity both decrease with increasing distance.

System Calibration: Verify that the gamma camera system is properly calibrated and

performing within specifications.

Problem 3: A High-Energy (HEGP) collimator is not available. Can I use a Medium-Energy

(MEGP) collimator as a substitute?

Answer: While technically possible to acquire an image, it is strongly discouraged for

quantitative or high-quality diagnostic imaging.

Expected Issues with MEGP:

Severe Septal Penetration: Monte Carlo simulations show that for photon energies well

above the design limit of MEGP collimators, septal penetration can exceed 50%.[8]
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Poor Image Contrast: The high level of penetration and scatter will significantly degrade

image contrast, making it difficult to delineate structures of interest.[9]

Inaccurate Quantification: The contamination of counts from septal penetration and scatter

makes any quantitative analysis (e.g., uptake measurements) unreliable.

If you must proceed: Be aware of these limitations and document the use of the MEGP

collimator. The resulting data should be interpreted with extreme caution and may not be

suitable for publication or definitive conclusions.

Visual Guide 1: Collimator Selection Workflow for Sr-85
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Collimator Selection Process for Strontium-85

Evaluate Collimator Options

Start: Identify Radionuclide

Strontium-85 (Sr-85)

Principal Photon Energy:
514 keV

Energy Classification:
HIGH ENERGY

LEHR Collimator MEGP Collimator HEGP Collimator

NOT RECOMMENDED
(Extreme Septal Penetration)

 >75% Penetration

NOT RECOMMENDED
(Severe Septal Penetration)

 >50% Penetration

OPTIMAL CHOICE
(Designed for High-Energy Photons)

 Minimized Penetration

Click to download full resolution via product page

Caption: Logical workflow for selecting the appropriate collimator for Strontium-85.

Quantitative Data Summary
Table 1: Strontium-85 Physical Properties
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Property Value Reference(s)

Half-Life 64.85 days [1][2][3]

Decay Mode Electron Capture [4]

Principal Gamma Energy 514.01 keV [4]

Gamma Emission Probability 98.4% [4]

Table 2: Typical Parallel-Hole Collimator Specifications
Parameter

LEHR (Low-
Energy)

MEGP (Medium-
Energy)

HEGP (High-
Energy)

Intended Max Energy ~200 keV ~300 keV
>300 keV (up to 511

keV)

Septal Thickness
Thin (e.g., 0.16 mm)

[7]

Medium (e.g., 1.14

mm)[10]

Thick (e.g., 1.73 - 2.0

mm)[7][10]

Hole Diameter
Small (e.g., 1.11 mm)

[7]

Medium (e.g., 2.95

mm)[10]

Large (e.g., 3.81 - 4.0

mm)[7][10]

Hole Length
Short (e.g., 24.05 mm)

[7]

Medium (e.g., 48 mm)

[10]

Long (e.g., 59.7 - 60

mm)[7][10]

Relative Sensitivity High Medium Low

Relative Resolution High Medium Low-Medium

Table 3: Expected Performance with Sr-85 (514 keV)
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Collimator
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Spatial
Resolution

Sensitivity
Septal
Penetration

Overall
Image
Quality

Recommen
dation

LEHR Very Poor - Extreme Unusable

Not

Recommend

ed

MEGP Poor - Severe
Severely

Degraded

Not

Recommend

ed

HEGP
Optimal

Possible
Low Minimized

Optimal

Possible

Recommend

ed

Visual Guide 2: Interplay of Collimator Parameters and
Performance
Caption: Relationship between collimator design parameters and key performance metrics.

Experimental Protocols (NEMA-Based)
The following are simplified methodologies based on the National Electrical Manufacturers

Association (NEMA) NU 1 standards for evaluating key collimator performance characteristics.

[11][12]

Protocol 1: Measuring System Planar Sensitivity
Objective: To measure the sensitivity of a specific collimator-detector system in counts per

second per unit activity (cps/MBq).

Methodology:

Source Preparation: Prepare a shallow phantom (e.g., a petri dish) with a known activity of

Sr-85 (e.g., 10-20 MBq) uniformly distributed in a known volume of water. The diameter of

the source should be less than 15 cm.
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Test Setup: Place the source on a low-density support, centered in the field of view (FOV),

10 cm from the collimator face.

Image Acquisition:

Set the energy window for the 514 keV photopeak of Sr-85 (e.g., 20% window).

Acquire a planar image for a predefined time (e.g., 100 seconds), ensuring at least

1,000,000 counts are collected.

Data Analysis:

Draw a region of interest (ROI) around the source image.

Record the total counts within the ROI and the acquisition time.

Calculate the count rate (counts/second).

Decay-correct the initial activity to the time of acquisition.

Calculation:

Sensitivity (cps/MBq) = (Count Rate in cps) / (Decay-Corrected Activity in MBq)

Protocol 2: Measuring System Spatial Resolution
without Scatter
Objective: To determine the Full Width at Half Maximum (FWHM) and Full Width at Tenth

Maximum (FWTM) of the system's line spread function (LSF) in air.

Methodology:

Source Preparation: Fill a capillary tube (inner diameter ≤ 1 mm) with a high-concentration

solution of Sr-85.

Test Setup:
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Position the capillary tube parallel to the axis of rotation, at a distance of 10 cm from the

collimator face.

Ensure the tube is centered in the FOV.

Image Acquisition:

Use a fine pixel size (e.g., ~1 mm).

Acquire a high-count static planar image (at least 10,000 counts in the peak pixel of the

LSF).

Data Analysis:

Generate a profile (Line Spread Function) perpendicular to the long axis of the capillary

image. The profile should be at least 10 pixels wide.

Measure the width of the profile at 50% (FWHM) and 10% (FWTM) of the maximum peak

height.

Reporting: Report the FWHM and FWTM in millimeters (mm) for the specified collimator and

radionuclide. The measurement should be repeated for both X and Y axes and the results

averaged.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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